Cas no 1196146-17-4 (methyl 2-ethynylpyrimidine-5-carboxylate)

• Product Name: methyl 2-ethynylpyrimidine-5-carboxylate
• CAS No: 1196146-17-4
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• MDL: MFCD13189802
• CID: 2616375
• PubChem ID: 72212461
• Update Time: 2025-04-21

methyl 2-ethynylpyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-ethynylpyrimidine-5-carboxylate
• METHYL2-ETHYNYLPYRIMIDINE-5-CARBOXYLATE
• 1196146-17-4
• AB69147
• P19249

• MDL： MFCD13189802
• Inchi： 1S/C8H6N2O2/c1-3-7-9-4-6(5-10-7)8(11)12-2/h1,4-5H,2H3
• InChI Key： GNNVHANXZCGAJK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C#C)N=C1)=O

Computed Properties

• Exact Mass: 162.042927438Da
• Monoisotopic Mass: 162.042927438Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives